Cas no 67818-41-1 (1-(2-Chloro-4-nitrophenyl)ethanone)
67818-41-1 structure
Product Name:1-(2-Chloro-4-nitrophenyl)ethanone
CAS No:67818-41-1
MF:C8H6ClNO3
MW:199.591141223907
MDL:MFCD00017340
CID:820610
PubChem ID:354334317
Update Time:2025-04-19
1-(2-Chloro-4-nitrophenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Chloro-4-nitrophenyl)ethanone
- 2'-Chloro-4'-nitroacetophenone
- 1-(2-CHLORO-4-NITROPHENYL)ETHAN-1-ONE
- NSC 231605
- 2-Chloro-4-nitroacetophenone
- Ethanone, 1-(2-chloro-4-nitrophenyl)-
- NSC231605
- Maybridge1_005236
- KSC354M9J
- 3-chloro-4-acetyl-nitrobenzene
- HMS556F22
- BRFBJVQQCATLSZ-UHFFFAOYSA-N
- 1-(2-chloro-4-nitro-phenyl)ethanone
- CM11166
- AS0
- 67818-41-1
- EN300-74497
- MFCD00017340
- CS-W021200
- 1-(2-chloro-4-nitro-phenyl)-ethanone
- AKOS006281461
- SCHEMBL480106
- AC-28685
- DS-18172
- NSC-231605
- FT-0690608
- DTXSID90310766
- C3299
- METHYL3,4-O-ISOPROPYLIDENE-L-THREONATE
- DB-073934
- 1-(2-chloro-4-nitrophenyl)ethan-1-one;1-(2-chloro-4-nitrophenyl)ethanone;
-
- MDL： MFCD00017340
- Inchi： 1S/C8H6ClNO3/c1-5(11)7-3-2-6(10(12)13)4-8(7)9/h2-4H,1H3
- InChI Key： BRFBJVQQCATLSZ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C(C)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 199.00400
- Monoisotopic Mass: 199.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 62.9
Experimental Properties
- Color/Form: No data available
- Density: 1.378±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 43.0 to 47.0 deg-C
- Boiling Point: 270.9±20.0 ºC (760 Torr),
- Flash Point: 117.6±21.8 ºC,
- Refractive Index: 1.573
- Solubility: Very slightly soluble (0.2 g/l) (25 º C),
- PSA: 62.89000
- LogP: 2.97400
1-(2-Chloro-4-nitrophenyl)ethanone Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Sealed in dry,Room Temperature
1-(2-Chloro-4-nitrophenyl)ethanone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(2-Chloro-4-nitrophenyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM254485-5g |
1-(2-Chloro-4-nitrophenyl)ethanone |
67818-41-1 | 95+% | 5g |
$196 | 2021-06-16 | |
| Chemenu | CM254485-10g |
1-(2-Chloro-4-nitrophenyl)ethanone |
67818-41-1 | 95+% | 10g |
$309 | 2021-06-16 | |
| Chemenu | CM254485-25g |
1-(2-Chloro-4-nitrophenyl)ethanone |
67818-41-1 | 95+% | 25g |
$589 | 2021-06-16 | |
| Ambeed | A216060-250mg |
1-(2-Chloro-4-nitrophenyl)ethanone |
67818-41-1 | 98% | 250mg |
$18.0 | 2025-04-17 | |
| Ambeed | A216060-1g |
1-(2-Chloro-4-nitrophenyl)ethanone |
67818-41-1 | 98% | 1g |
$26.0 | 2025-04-17 | |
| Ambeed | A216060-5g |
1-(2-Chloro-4-nitrophenyl)ethanone |
67818-41-1 | 98% | 5g |
$77.0 | 2025-04-17 | |
| Ambeed | A216060-25g |
1-(2-Chloro-4-nitrophenyl)ethanone |
67818-41-1 | 98% | 25g |
$384.0 | 2025-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD49925-250mg |
1-(2-Chloro-4-nitrophenyl)ethanone |
67818-41-1 | 98% | 250mg |
￥57.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD49925-1g |
1-(2-Chloro-4-nitrophenyl)ethanone |
67818-41-1 | 98% | 1g |
￥147.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD49925-5g |
1-(2-Chloro-4-nitrophenyl)ethanone |
67818-41-1 | 98% | 5g |
￥513.0 | 2024-04-18 |
1-(2-Chloro-4-nitrophenyl)ethanone Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
67818-41-1 (1-(2-Chloro-4-nitrophenyl)ethanone) Related Products
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